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Compound of Interest

Compound Name: rac Ibuprofen-d3

Cat. No.: B018673

For researchers, scientists, and drug development professionals utilizing rac-lbuprofen-d3, this
technical guide provides a comprehensive overview of commercial suppliers, key technical
data, and established experimental protocols. The deuterated form of racemic ibuprofen, rac-
Ibuprofen-d3, serves as an invaluable internal standard for the quantitative analysis of
ibuprofen in various biological matrices by mass spectrometry.

Commercial Availability

A number of reputable chemical suppliers offer rac-lbuprofen-d3 for research and analytical
purposes. The following table summarizes the key commercial sources.
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Supplier

CAS Number

Molecular Formula

Notes

LGC Standards

121662-14-4

C13H15D302

Offers the product as
a neat solid in various
pack sizes (e.g., 1 mg,
5 mg, 10 mg).
Provides a Certificate
of Analysis and Safety
Data Sheet upon
request.[1][2]

Santa Cruz

Biotechnology

121662-14-4

C13H15D302

Lists the compound
and notes that it is
classified as a
Dangerous Good for
transport, which may
incur additional

shipping charges.[2]

Cenmed

121662-14-4

C13H15D302

Provides the product
with a stated purity of
98% and 99%

deuterium enrichment.

[3]

Mithridion

Not explicitly stated

Not explicitly stated

Offers rac-Ibuprofen-
d3in 1mg and 10mg
quantities.[4]

Supplies the product
as a white to pale

beige solid and

Pharmaffiliates 121662-14-4 C13H15D302 )
provides a sample
Certificate of Analysis
and MSDS.
) Provides the product
Simson Pharma . ) »
121662-14-4 Not explicitly stated with a Certificate of

Limited

Analysis.
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Cayman Chemical

121662-14-4

C13H15D302

States the isotopic
purity is 299% for
deuterated forms (d:-
ds). Intended for use
as an internal
standard for GC- or
LC-MS.

Sigma-Aldrich

121662-14-4

Offers the product as
an analytical standard

and suggests its use

Not explicitly stated

as an internal
standard in HPLC-
MS/MS applications.

Technical Specifications

The quality and purity of rac-lbuprofen-d3 are critical for its function as an internal standard.

The following table consolidates the available quantitative data from various suppliers and

literature sources.

Parameter

Specification

Source

Chemical Purity (HPLC)

>95%

LGC Standards

Isotopic Enrichment

>99% deuterated forms (d1-ds)

Cayman Chemical

Appearance

White to Pale Beige Solid

Pharmaffiliates

Molecular Weight

209.30 g/mol

PubChem

Storage Temperature

-20°C or 2-8°C Refrigerator

LGC Standards,
Pharmaffiliates

Experimental Protocols: Quantification of Ibuprofen

using LC-MS/MS
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rac-lbuprofen-d3 is predominantly used as an internal standard (IS) for the accurate
quantification of ibuprofen in biological samples, such as plasma and synovial fluid, by liquid
chromatography-tandem mass spectrometry (LC-MS/MS). The following is a detailed
methodology synthesized from published research.

Sample Preparation: Solid Phase Extraction (SPE) for
Plasma

A robust sample preparation is crucial to remove interfering matrix components.

Step 1: In a 96-well plate, dilute 100 pL of spiked plasma with 100 pL of a working solution
containing 250 ng/mL of rac-lbuprofen-d3 in 2% phosphoric acid.

e Step 2: Condition an SPE plate with methanol followed by 0.1% formic acid.

o Step 3: Load the diluted plasma sample onto the SPE plate.

o Step 4: Wash the plate with 2% methanol in 0.1% formic acid.

o Step 5: Elute the analytes with two aliquots of 80:20 (v/v) acetonitrile-methanol.

o Step 6: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS
analysis.

Liquid Chromatography (LC) Conditions

Chromatographic separation is essential to resolve ibuprofen from other sample components.

LC System: Shimadzu Prominence 20AD HPLC system or equivalent.

Analytical Column: ZORBAX Eclipse XDB-C18, 50 mm x 2.1 mm, 3.5-um.

Mobile Phase A: 0.005% formic acid in water.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.750 mL/min.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Column Temperature: 40 °C.

e Injection Volume: 10 pL.

o Gradient:

Initial: 30% B, hold for 0.5 min.

[¢]

[e]

Linear gradient to 55% B at 4.50 min.

Column wash at 90% B.

o

[¢]

Re-equilibration to initial conditions.

Mass Spectrometry (MS) Conditions

The mass spectrometer is used for sensitive and selective detection.

Mass Spectrometer: AB Sciex API 5000 or equivalent.

lonization Mode: Negative Electrospray lonization (ESI-).

Monitoring Mode: Selected Reaction Monitoring (SRM).

SRM Transitions:

o lbuprofen: m/z 205 - 161.

o |buprofen-d3 (IS): m/z 208 - 164.

Visualizations
Experimental Workflow for Ibuprofen Quantification

The following diagram illustrates the overall workflow for the quantification of ibuprofen in
plasma using rac-lbuprofen-d3 as an internal standard.
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Caption: Workflow for Ibuprofen Quantification.

Signhaling Pathway Context: Ilbuprofen's Mechanism of
Action

While rac-Ibuprofen-d3 is primarily a tool for analysis, it is important to understand the
biological context of ibuprofen. Ibuprofen is a non-steroidal anti-inflammatory drug (NSAID) that
non-selectively inhibits cyclooxygenase (COX) enzymes.
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Caption: Ibuprofen's Inhibition of the COX Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for rac-
Ibuprofen-d3]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

